N-butyltetrahydrothiophene-3-sulfonamide 1,1-dioxide

• Molecular Formula: C8H17NO4S2
• Molecular Weight: 255.4 g/mol
• IUPAC Name: N-butyl-1,1-dioxothiolane-3-sulfonamide
• InChI: InChI=1S/C8H17NO4S2/c1-2-3-5-9-15(12,13)8-4-6-14(10,11)7-8/h8-9H,2-7H2,1H3
• InChI Key: CKRIHCSJQFWBEG-UHFFFAOYSA-N
• SMILES: CCCCNS(=O)(=O)C1CCS(=O)(=O)C1

Description

N-butyltetrahydrothiophene-3-sulfonamide 1,1-dioxide is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a sulfonamide derivative with a tetrahydrothiophene ring and has a molecular formula of C10H19NO3S2. This compound is also known by the name of Furosemide, which is a diuretic drug used in medicine. However, in

Mechanism of Action

The mechanism of action of N-butyltetrahydrothiophene-3-sulfonamide 1,1-dioxide is not fully understood. However, it is known to inhibit the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidneys. This results in increased excretion of water and electrolytes, making it a potent diuretic.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-butyltetrahydrothiophene-3-sulfonamide 1,1-dioxide have been extensively studied. It has been shown to reduce blood pressure, increase urine output, and decrease edema. It has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-butyltetrahydrothiophene-3-sulfonamide 1,1-dioxide in lab experiments is its high solubility in water, which makes it easy to administer. However, one limitation is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are numerous future directions for research on N-butyltetrahydrothiophene-3-sulfonamide 1,1-dioxide. One area of interest is the development of new sulfonamide derivatives with improved biological activities. Another area of research is the investigation of the potential use of N-butyltetrahydrothiophene-3-sulfonamide 1,1-dioxide in the treatment of various diseases, such as hypertension and heart failure. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxic effects.
Conclusion:
In conclusion, N-butyltetrahydrothiophene-3-sulfonamide 1,1-dioxide is a sulfonamide derivative with unique properties that make it useful in scientific research. Its synthesis method has been well-established, and its scientific research applications have been extensively studied. While there are advantages and limitations to its use in lab experiments, there are numerous future directions for research on this compound.

Synthesis Methods

The synthesis of N-butyltetrahydrothiophene-3-sulfonamide 1,1-dioxide can be achieved through a series of chemical reactions. The starting material for the synthesis is 3-chloro-1,2-propanediol, which is reacted with thionyl chloride to form 3-chloro-2-hydroxypropyl sulfonate. This compound is then reacted with sodium hydride and butylamine to form N-butyl-3-chloro-2-hydroxypropyl sulfonamide. Finally, the compound is oxidized with hydrogen peroxide to form N-butyltetrahydrothiophene-3-sulfonamide 1,1-dioxide.

Scientific Research Applications

N-butyltetrahydrothiophene-3-sulfonamide 1,1-dioxide has numerous scientific research applications. It has been used as a standard reference material in the development of analytical methods for the determination of sulfonamides in food and environmental samples. It has also been used in the synthesis of new sulfonamide derivatives with potential biological activities.